Cas no 1555-80-2 (Benzeneacetic acid,1,1'-anhydride)

Benzeneacetic acid,1,1'-anhydride structure
1555-80-2 structure
Product Name:Benzeneacetic acid,1,1'-anhydride
CAS No:1555-80-2
MF:C16H14O3
MW:254.280564785004
CID:221438
PubChem ID:316205
Update Time:2025-04-19

Benzeneacetic acid,1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,1,1'-anhydride
    • (2-phenylacetyl) 2-phenylacetate
    • Bis(benzeneacetic acid)anhydride
    • (PhCH2CO)2O
    • 2-phenylacetic anhydride
    • diphenylacetic anhydride
    • phenylacetic acid anhydride
    • phenylacetic anhydride
    • Phenyl-essigsaeure-anhydrid
    • 1555-80-2
    • DTXSID60311508
    • SCHEMBL248113
    • NSC243712
    • JAUFWTSSYRTLLB-UHFFFAOYSA-N
    • NSC-243712
    • Inchi: 1S/C16H14O3/c17-15(11-13-7-3-1-4-8-13)19-16(18)12-14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: JAUFWTSSYRTLLB-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1)=O)C(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 254.09400
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.1565 (rough estimate)
  • Melting Point: 73.3°C
  • Boiling Point: 357.5°C (rough estimate)
  • Refractive Index: 1.5600 (estimate)
  • PSA: 43.37000
  • LogP: 2.54160

Benzeneacetic acid,1,1'-anhydride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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